Cas no 6303-84-0 (4,4-dimethyl-1-phenylpentan-2-one)

• Product Name: 4,4-dimethyl-1-phenylpentan-2-one
• CAS No: 6303-84-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 1644360
• PubChem ID: 238515
• Update Time: 2025-04-21

4,4-dimethyl-1-phenylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethyl-1-phenylpentan-2-one
• Benzyl-(2.2-dimethylpropyl) keton
• AC1L6162
• CTK5B7215
• SureCN10906216
• AR-1F7895
• AKOS010312194
• AC1Q5H21
• Benzylneopentylketon
• NSC42892
• Benzylneopentylketon;
• DTXSID20285817
• SCHEMBL10906216
• 4,4-dimethyl-1-phenyl-pentan-2-one
• DS-014620
• 6303-84-0
• NSC-42892

• Inchi： 1S/C13H18O/c1-13(2,3)10-12(14)9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3
• InChI Key： GUGWJSWTOXBXTO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CC(C)(C)C

Computed Properties

• Exact Mass: 190.13600
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.23440